5-((4-Methylbenzyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-((4-Methylbenzyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H26N4O3S and its molecular weight is 450.56. The purity is usually 95%.
BenchChem offers high-quality 5-((4-Methylbenzyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-Methylbenzyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Heterocyclic compounds, including triazole derivatives, have been synthesized for their significant antimicrobial activities. The development of such compounds involves complex chemical reactions, demonstrating the chemical's utility in creating biologically active substances with potential applications in treating infections (R. El-Sayed, 2006; H. Bektaş et al., 2007).
Anticancer Evaluation
The exploration of novel oxazole derivatives for their anticancer activities highlights the significance of such compounds in medical research. These studies offer a foundation for developing new anticancer drugs by synthesizing and characterizing compounds with potential inhibitory effects on cancer cell lines, indicating a promising area of research for the compound (M. Kachaeva et al., 2018).
Enzyme Inhibition Studies
Compounds containing the chemical structure of interest have been investigated for their inhibitory effects on enzymes such as carbonic anhydrase and acetylcholinesterase. These studies are crucial for understanding the compound's potential therapeutic applications, particularly in treating conditions related to enzyme dysregulation (I. Gulcin et al., 2017).
Fluorescent Properties and Applications
The synthesis of oxazole derivatives and the study of their fluorescent properties open avenues for using such compounds in developing fluorescent markers and dyes. These applications are vital in biological imaging and diagnostic assays, indicating the broad potential of the compound in scientific research (D. W. Rangnekar, D. D. Rajadhyaksha, 1986).
properties
IUPAC Name |
5-[(4-methylphenyl)methylamino]-2-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O3S/c1-17-5-7-19(8-6-17)15-26-24-22(14-25)27-23(31-24)20-9-11-21(12-10-20)32(29,30)28-13-3-4-18(2)16-28/h5-12,18,26H,3-4,13,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WONQEMGXIROSRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCC4=CC=C(C=C4)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((4-Methylbenzyl)amino)-2-(4-((3-methylpiperidin-1-yl)sulfonyl)phenyl)oxazole-4-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.